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Compound of Interest

Compound Name: SR-3029

Cat. No.: B610973

For immediate release: This document provides essential safety and logistical information for
the proper disposal of SR-3029, a potent and selective CK1d and CK1e inhibitor used in
laboratory research. Adherence to these procedures is critical to ensure the safety of laboratory
personnel and to prevent environmental contamination.

SR-3029 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Therefore, it must be disposed of as hazardous chemical waste through an approved
waste disposal plant[1]. Under no circumstances should SR-3029 be disposed of down the
drain or in regular trash.

Key Safety and Disposal Information

A summary of critical data for the handling and disposal of SR-3029 is provided in the table
below.
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Parameter Information Source

N-((6,7-Difluoro-1H-
) benzol[d]imidazol-2-
Chemical Name [2]
yl)methyl)-9-(3-fluorophenyl)-2-

morpholino-9H-purin-6-amine

Molecular Formula C23H19F3N8O [1][2]

Molecular Weight 480.45 [11[2]

Acute toxicity, Oral (Category
4), Acute aquatic toxicity

GHS Hazard Class ) ] [1]
(Category 1), Chronic aquatic

toxicity (Category 1)

H302: Harmful if swallowed.
Hazard Statements H410: Very toxic to aquatic life [1]
with long lasting effects.

P501: Dispose of contents/
Disposal Precaution container to an approved [1]

waste disposal plant.

) ) Strong acids/alkalis, strong
Incompatible Materials o ] [1]
oxidizing/reducing agents.

Keep container tightly sealed
Storage Conditions in a cool, well-ventilated area. [1][2]
Store at +4°C.

Experimental Protocol: Waste Collection and
Segregation

The following protocol outlines the detailed steps for the safe collection and segregation of SR-
3029 waste in a laboratory setting.

» Personal Protective Equipment (PPE): Before handling SR-3029, ensure appropriate PPE is
worn, including safety glasses, gloves, and a lab coat.
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o Waste Container Selection:

o Use only designated, compatible, and clearly labeled hazardous waste containers. Plastic
is generally preferred for chemical waste storage[3].

o The container must have a secure, tight-fitting lid to prevent spills and evaporation[4].

o Ensure the container is compatible with SR-3029 and any solvents used. Avoid using
metal containers if acids are present in the waste stream[4].

o Waste Segregation:

o Collect SR-3029 waste separately from other waste streams.

o Crucially, do not mix SR-3029 waste with incompatible materials such as strong acids,
strong alkalis, strong oxidizing agents, or strong reducing agents[1].

o Keep solid and liquid waste in separate containers[4].

e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "SR-
3029," and the specific GHS hazard pictograms (e.g., harmful, environmental hazard).

o Indicate the accumulation start date on the label.

e Storage:

o Store the sealed waste container in a designated and well-ventilated Satellite
Accumulation Area (SAA) at or near the point of generation[3][5].

o Ensure secondary containment, such as a spill tray, is in place[4].

e Disposal Request:

o Once the container is full or has been in accumulation for the maximum allowed time
(consult your institution's guidelines), contact your institution's Environmental Health and
Safety (EHS) office for pickup and disposal[3].
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Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of SR-3029.
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Caption: SR-3029 Disposal Workflow Diagram.

By following these procedures, researchers, scientists, and drug development professionals
can ensure the safe and compliant disposal of SR-3029, minimizing risks to personnel and the
environment. Always consult your institution's specific waste management guidelines and the
Safety Data Sheet for the most current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b610973#sr-3029-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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